Cas no 2639389-23-2 ((3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 2639389-23-2
• MF: C₉H₁₃FN₄O
• MW: 212.224124670029
• CID: 5640120
• PubChem ID: 165903199
• Update Time: 2025-06-08

(3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-28229479
• (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol
• 2639389-23-2

• Inchi： 1S/C9H13FN4O/c10-8-2-9(13-5-12-8)14-4-7(15)1-6(14)3-11/h2,5-7,15H,1,3-4,11H2/t6-,7-/m1/s1
• InChI Key： GVHOWQZWWQRMJR-RNFRBKRXSA-N
• SMILES： FC1=CC(=NC=N1)N1C[C@@H](C[C@@H]1CN)O

Computed Properties

• Exact Mass: 212.10733921g/mol
• Monoisotopic Mass: 212.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.3Ų

Additional information on (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol

Introduction to (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol and Its Significance in Modern Medicinal Chemistry

CAS no.2639389-23-2 corresponds to a highly intriguing compound, (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol, which has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that exhibit significant potential in the development of novel therapeutic agents, particularly in addressing complex diseases such as cancer and inflammatory disorders.

The structural framework of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol is characterized by a pyrrolidinone core, which is a well-known pharmacophore in drug discovery. The presence of a fluorine atom at the 6-position of the pyrimidine ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration. Additionally, the amine group at the 5-position provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes involved in disease pathways. (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol has been identified as a promising lead compound due to its ability to interact with key biological targets. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are frequently overexpressed in cancer cells. This makes it a valuable candidate for further development into an anticancer therapeutic.

The fluorine atom in the pyrimidine ring plays a crucial role in modulating the biological activity of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol. Fluorinated compounds are known for their improved pharmacokinetic properties, including increased bioavailability and reduced susceptibility to metabolic degradation. This feature is particularly important in drug development, as it ensures that the therapeutic agent remains active in the body long enough to exert its desired effect.

Moreover, the stereochemistry of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol is critical for its biological activity. The (3R,5R) configuration ensures optimal binding to biological targets by providing the correct spatial orientation of functional groups. This precise stereochemical arrangement is often difficult to achieve through traditional synthetic methods but can be effectively controlled using advanced techniques such as chiral catalysis.

Recent advances in computational chemistry have also contributed to the understanding of how (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol interacts with biological targets. Molecular modeling studies have revealed that this compound binds tightly to its intended receptors through a combination of hydrogen bonding and hydrophobic interactions. These insights have guided the design of more potent derivatives with improved binding affinities.

The development of novel therapeutic agents often involves iterative processes of synthesis and testing. In the case of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol, researchers have explored various synthetic routes to optimize yield and purity. One particularly effective approach involves asymmetric hydrogenation followed by functional group transformations. This method allows for high enantioselectivity and minimizes unwanted side products.

Another area of interest is the exploration of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yl)pyrrolidin-3-ol as a scaffold for drug discovery. By modifying different parts of the molecule, researchers can generate libraries of derivatives with diverse pharmacological properties. Such libraries are then screened using high-throughput screening techniques to identify compounds with promising activity against specific disease targets.

The potential applications of (3R,5R)-5-(aminomethyl)-1-(6-fluoropyrimidin-4-yllpyrrolidin}-3-\textbf{ol} extend beyond oncology. Preliminary studies have suggested that this compound may also have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the broad therapeutic potential of this molecule and underscore its importance as a lead compound for further investigation.

In conclusion,(\textbf{CAS no.\ 26}39\textbf{389}-23-\textbf{2}) represents a fascinating compound with significant promise in modern medicinal chemistry.\ Its unique structural features,\ including\ \textbf{(}35\textbf{)}\ stereochemistry,\ \textbf{(}6\textbf{-fluoro}\textbf{)}\ pyrimidine\ ring,\ and\ \textbf{(}\alphaminomethyl}\textbf{)}\ group,\ make\ it\ an\ attractive\ candidate\ for\ further\ development.\ With ongoing research aimed at optimizing its pharmacological properties,\ this\ compound\ could play\ a crucial role\ in addressing some\ \textbf{of}\ society's most pressing health challenges.